Cas no 66018-27-7 (2-methoxyhexanoic acid)

• Product Name: 2-methoxyhexanoic acid
• CAS No: 66018-27-7
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD19228438
• CID: 1696210
• PubChem ID: 21616593
• Update Time: 2025-06-12

2-methoxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-methoxy-
• 2-methoxyhexanoic acid

• MDL： MFCD19228438
• Inchi： 1S/C7H14O3/c1-3-4-5-6(10-2)7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
• InChI Key： BJMTXGZNEOVKTH-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CCCC

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-methoxyhexanoic acid

Introduction to 2-Methoxyhexanoic Acid (CAS No. 66018-27-7)

2-Methoxyhexanoic acid (CAS No. 66018-27-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 2-methoxyhexanoic acid, is characterized by its unique structure, which includes a carboxylic acid group and a methoxy substituent on a hexyl chain. Its molecular formula is C₇H₁₄O₃, and it has a molecular weight of approximately 146.18 g/mol.

The physical properties of 2-methoxyhexanoic acid include a melting point of around 35-37°C and a boiling point of approximately 250°C at standard atmospheric pressure. It is a colorless to pale yellow liquid with a slight characteristic odor. The compound is soluble in water and many organic solvents, making it highly versatile for various applications in chemical synthesis and pharmaceutical formulations.

In the realm of chemical synthesis, 2-methoxyhexanoic acid serves as an important intermediate for the production of various derivatives and functionalized compounds. Its reactivity stems from the presence of the carboxylic acid group, which can undergo esterification, amide formation, and other nucleophilic acyl substitution reactions. The methoxy group adds additional functionality, allowing for further modifications and derivatizations that can tailor the compound's properties for specific applications.

2-Methoxyhexanoic acid has also been the subject of extensive research in the field of biochemistry and pharmacology. Recent studies have explored its potential biological activities and therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has highlighted the anti-inflammatory properties of 2-methoxyhexanoic acid. The compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-methoxyhexanoic acid has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that it exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that 2-methoxyhexanoic acid could be developed into novel antimicrobial agents to combat drug-resistant infections.

The pharmaceutical industry has shown great interest in 2-methoxyhexanoic acid due to its potential as a lead compound for drug discovery. Its unique structure and biological activities make it an attractive starting point for the synthesis of more complex molecules with enhanced therapeutic properties. Ongoing clinical trials are evaluating the safety and efficacy of derivatives of 2-methoxyhexanoic acid in treating various conditions, including inflammatory diseases and infections.

Beyond its direct applications in drug development, 2-methoxyhexanoic acid has found use in other areas such as cosmetics and personal care products. Its emollient properties make it suitable for formulations designed to moisturize and protect the skin. Additionally, its ability to enhance the solubility and stability of other active ingredients makes it a valuable additive in cosmetic formulations.

In conclusion, 2-methoxyhexanoic acid (CAS No. 66018-27-7) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and consumer products. Its unique chemical structure and biological activities make it an important molecule for ongoing scientific investigation and industrial development. As research continues to uncover new properties and potential uses, the importance of 2-methoxyhexanoic acid in various fields is likely to grow even further.